Cas no 2094656-56-9 (N-[2-(3,4-dimethoxyphenyl)-1-phenylethyl]but-2-ynamide)

• Product Name: N-[2-(3,4-dimethoxyphenyl)-1-phenylethyl]but-2-ynamide
• CAS No: 2094656-56-9
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• CID: 5995444
• PubChem ID: 121565305
• Update Time: 2025-08-04

N-[2-(3,4-dimethoxyphenyl)-1-phenylethyl]but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• AKOS033732598
• EN300-26577910
• N-[2-(3,4-dimethoxyphenyl)-1-phenylethyl]but-2-ynamide
• 2094656-56-9

• Inchi： 1S/C20H21NO3/c1-4-8-20(22)21-17(16-9-6-5-7-10-16)13-15-11-12-18(23-2)19(14-15)24-3/h5-7,9-12,14,17H,13H2,1-3H3,(H,21,22)
• InChI Key： CDBWGEYELFHPEF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC(C1C=CC=CC=1)NC(C#CC)=O)OC

Computed Properties

• Exact Mass: 323.15214353g/mol
• Monoisotopic Mass: 323.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.6Ų

Additional information on N-[2-(3,4-dimethoxyphenyl)-1-phenylethyl]but-2-ynamide

N-[2-(3,4-Dimethoxyphenyl)-1-phenylethyl]But-2-Ynamide: A Comprehensive Overview

The compound with CAS No. 2094656-56-9, known as N-[2-(3,4-dimethoxyphenyl)-1-phenylethyl]but-2-ynamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a but-2-ynamide group with a substituted phenethyl moiety. The presence of the 3,4-dimethoxyphenyl group introduces interesting electronic and steric properties, making it a valuable molecule for research and development.

Recent studies have highlighted the importance of this compound in the synthesis of advanced materials. Its structure allows for versatile reactivity, particularly in click chemistry and other conjugate addition reactions. The but-2-yne group is known for its ability to participate in cycloaddition reactions, which are crucial in the construction of complex molecular architectures. This makes N-[2-(3,4-dimethoxyphenyl)-1-phenylethyl]but-2-ynamide a promising candidate for the development of novel polymers and supramolecular assemblies.

One of the most intriguing aspects of this compound is its potential in drug discovery. The 3,4-dimethoxyphenyl group is known to exhibit bioactive properties, particularly in modulating cellular signaling pathways. Recent research has shown that derivatives of this compound can act as inhibitors of certain enzymes involved in neurodegenerative diseases. This opens up new avenues for the development of therapeutic agents targeting conditions such as Alzheimer's disease and Parkinson's disease.

In terms of synthesis, N-[2-(3,4-dimethoxyphenyl)-1-phenylethyl]but-2-ynamide can be prepared through a variety of methods. One common approach involves the coupling of an alkyne with an amine derivative using transition metal catalysts. The use of palladium catalysts has been particularly effective in achieving high yields and selectivity in these reactions. Additionally, the substitution pattern on the phenethyl group can be easily modified to explore different chemical functionalities.

The physical properties of this compound are also worth noting. Its melting point and solubility characteristics make it suitable for various analytical techniques such as chromatography and spectroscopy. The presence of electron-donating methoxy groups on the phenyl ring enhances its solubility in polar solvents, which is advantageous for many laboratory applications.

From an environmental perspective, N-[2-(3,4-dimethoxyphenyl)-1-phenylethyl]but-2-ynamide has shown biodegradability under specific conditions. This is an important consideration for its potential use in industrial applications where sustainability is a key concern. Researchers are currently exploring ways to optimize its degradation pathways to minimize environmental impact.

In conclusion, N-[2-(3,4-dimethoxyphenyl)-1-phenylethyl]but-2-ynamide (CAS No. 2094656-56-9) is a versatile compound with a wide range of applications in chemistry and materials science. Its unique structure and reactivity make it a valuable tool for researchers working on drug discovery, polymer synthesis, and advanced materials development. As ongoing studies continue to uncover new properties and applications for this compound, its significance in both academic and industrial settings is likely to grow further.